SIN-1 hydrochloride
CAS No.: 16142-27-1
VCID: VC0013753
Molecular Formula: C6H11ClN4O2
Molecular Weight: 206.63 g/mol
* For research use only. Not for human or veterinary use.
| Description | SIN-1 hydrochloride, also known as morpholinosydnonimine hydrochloride, is a compound that spontaneously releases nitric oxide (NO) and superoxide under physiological conditions . It is often used in biological research to probe cellular stress responses and induce cyclic GMP (cGMP) production . SIN-1 has been shown to stimulate cGMP production and act as a potent vasodilator in both in vivo and in vitro studies . It is also utilized to estimate the effectiveness of nitric oxide and peroxynitrite separately from other NO donors . SIN-1 is a metabolite of molsidomine, a vasodilator, and antianginal drug . Molsidomine is transformed in the liver into linsidomine (SIN-1) . Unlike molsidomine, which is widely used as an antianginal drug, linsidomine is primarily used during coronary angiography . SIN-1's ability to generate nitric oxide and superoxide makes it a useful tool for studying the effects of these molecules on various biological systems . Another similar compound is S-nitroso-N-acetylpenicillamine (SNAP), another NO donor, though studies have shown SIN-1 induces cyclo-oxygenase-2 (COX-2) expression, while SNAP inhibits prostacyclin formation without modifying COX expression . SIN-1 is available commercially as a white solid that is soluble in water and DMSO . |
|---|---|
| CAS No. | 16142-27-1 |
| Product Name | SIN-1 hydrochloride |
| Molecular Formula | C6H11ClN4O2 |
| Molecular Weight | 206.63 g/mol |
| IUPAC Name | 3-morpholin-4-yloxadiazol-3-ium-5-amine;chloride |
| Standard InChI | InChI=1S/C6H11N4O2.ClH/c7-6-5-10(8-12-6)9-1-3-11-4-2-9;/h5H,1-4,7H2;1H/q+1;/p-1 |
| Standard InChIKey | ZRFWHHCXSSACAW-UHFFFAOYSA-M |
| SMILES | C1COCCN1[N+]2=NOC(=C2)N.[Cl-] |
| Canonical SMILES | C1COCCN1[N+]2=NOC(=C2)N.[Cl-] |
| Appearance | Assay:≥99%A crystalline solid |
| Synonyms | 5-Amino-3-(4-morpholinyl)-1,2,3-oxadiazolium Chloride; 3-(4-Morpholinyl)sydnone Imine Monohydrochloride; 3-Morpholinosydnone Imine Monohydrochloride; SIN-1 Chloride; Linsidomine Chlorhydrate; Linsidomine Hydrochloride; Molsidomine Impurity A; |
| PubChem Compound | 197942 |
| Last Modified | Sep 14 2023 |
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